Cas no 1005922-20-2 (3,4-dimethyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide)

• Product Name: 3,4-dimethyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide
• CAS No: 1005922-20-2
• MF: C₂₄H₂₁N₇O
• MW: 423.469843626022
• CID: 6352210
• PubChem ID: 27509998
• Update Time: 2025-06-03

3,4-dimethyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide
• 1005922-20-2
• AKOS001985620
• HMS3494H16
• 3,4-dimethyl-N-(3-methyl-1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1H-pyrazol-5-yl)benzamide
• 3,4-dimethyl-N-[5-methyl-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)pyrazol-3-yl]benzamide
• F2244-0035

• Inchi： 1S/C24H21N7O/c1-15-9-10-18(11-16(15)2)24(32)28-21-12-17(3)29-31(21)23-20-13-27-30(22(20)25-14-26-23)19-7-5-4-6-8-19/h4-14H,1-3H3,(H,28,32)
• InChI Key： NDURMIJTLKXPFR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=C(C)C=1)NC1=CC(C)=NN1C1=C2C=NN(C3C=CC=CC=3)C2=NC=N1

Computed Properties

• Exact Mass: 423.18075832g/mol
• Monoisotopic Mass: 423.18075832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3,4-dimethyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide

3,4-Dimethyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide: A Comprehensive Overview

The compound with CAS No. 1005922-20-2, known as 3,4-dimethyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzamide core and a pyrazolo[3,4-d]pyrimidine moiety, both of which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the benzamide component as a key feature in modulating the compound's interaction with various biological targets. The pyrazolo[3,4-d]pyrimidine ring system, on the other hand, has been shown to enhance the molecule's stability and bioavailability, making it a promising candidate for drug development. Researchers have also focused on the substituent effects of the methyl groups at positions 3 and 4 of the benzamide ring, which play a crucial role in optimizing the compound's pharmacokinetic profile.

In terms of therapeutic applications, this compound has demonstrated potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have shown that it exhibits potent antioxidant activity, which is critical for mitigating oxidative stress—a key factor in neurodegenerative conditions. Additionally, the compound has been found to inhibit amyloid-beta aggregation, a hallmark of Alzheimer's disease, further underscoring its therapeutic potential.

The synthesis of 3,4-dimethyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide involves a multi-step process that combines advanced organic chemistry techniques. The use of microwave-assisted synthesis has been particularly effective in improving reaction yields and reducing synthesis time. This approach not only enhances the scalability of the process but also aligns with green chemistry principles by minimizing waste and energy consumption.

From an analytical standpoint, modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide high-resolution data that is essential for ensuring the accuracy of preclinical studies and subsequent clinical trials.

Looking ahead, ongoing research is focused on optimizing the compound's delivery mechanisms to improve its efficacy in vivo. Novel drug delivery systems, including lipid nanoparticles and polymeric micelles, are being explored to enhance its solubility and targeting capabilities. Furthermore, computational modeling techniques such as molecular docking are being utilized to predict the compound's binding affinities to various biological targets, paving the way for rational drug design.

In conclusion, CAS No. 1005922-20